Cas no 1807-14-3 (11-Deoxy Prednisolone)

• Product name: 11-Deoxy Prednisolone
• CAS No: 1807-14-3
• MF: C₂₁H₂₈O₄
• MW: 344.44462
• CID: 825063
• PubChem ID: 21679441

11-Deoxy Prednisolone Chemical and Physical Properties

Names and Identifiers

• 11-Deoxy Prednisolone
• (8R,9S,10R,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• DTXSID60616888
• 17,21-dihydroxy-pregna-1,4-diene-3,20-dione
• 17alpha,21-Dihydroxypregn-1,4-dien-3,20-dione
• 11-Deoxyprednisolone
• .DELTA.'-DEHYDROCORTEXOLONE
• 1,4-Reichstein S
• delta1,4-Reichstein S
• UNII-T89KRT8XVE
• 17,21-Dihydroxypregna-1,4-diene-3,20-dione
• PREDNISOLONE IMPURITY J [EP IMPURITY]
• delta'-Dehydrocortexolone
• J-011541
• Prednisolone impurity J [EP]
• Pregna-1,4-diene-3,20-dione, 17,21-dihydroxy-
• T89KRT8XVE
• 17.ALPHA.,21-DIHYDROXYPREGN-1,4-DIEN-3,20-DIONE
• .DELTA.1,4-REICHSTEIN S
• 1807-14-3
• SCHEMBL5172933

• Inchi： InChI=1S/C21H28O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h5,8,11,15-17,22,25H,3-4,6-7,9-10,12H2,1-2H3/t15-,16+,17+,19+,20+,21+/m1/s1
• InChI Key： BVAYTJBBDODANA-OBQKJFGGSA-N
• SMILES： CC12CCC3C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC34C

Computed Properties

• Exact Mass: 344.19900
• Monoisotopic Mass: 344.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 2.58680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids

Additional information on 11-Deoxy Prednisolone

11-Deoxy Prednisolone (CAS No. 1807-14-3): A Comprehensive Guide to Its Properties and Applications

11-Deoxy Prednisolone (CAS No. 1807-14-3) is a synthetic corticosteroid with significant pharmacological importance. As a derivative of prednisolone, this compound has garnered attention in both research and therapeutic applications due to its unique structural and functional properties. In this article, we delve into the chemical characteristics, mechanisms of action, and diverse applications of 11-Deoxy Prednisolone, while also addressing trending topics in the field of steroid research and development.

The molecular structure of 11-Deoxy Prednisolone features a pregnane skeleton, which is common among corticosteroids. Unlike its parent compound, prednisolone, this derivative lacks a hydroxyl group at the 11-position, resulting in altered biological activity. Researchers often explore such structural modifications to fine-tune the anti-inflammatory and immunosuppressive effects of corticosteroids. This makes 11-Deoxy Prednisolone a valuable subject for studies aiming to develop novel therapeutic agents with fewer side effects.

One of the most searched questions regarding 11-Deoxy Prednisolone is its role in inflammatory diseases. Current research highlights its potential in modulating immune responses, making it a candidate for treating conditions like rheumatoid arthritis and asthma. Additionally, its mechanism of action involves binding to glucocorticoid receptors, which regulate gene expression related to inflammation and immune function. This aligns with the growing interest in precision medicine and targeted therapies, which are hot topics in pharmaceutical research today.

Another area of interest is the metabolic stability of 11-Deoxy Prednisolone. Compared to other corticosteroids, its altered structure may influence its pharmacokinetics, such as absorption, distribution, and elimination. Scientists are investigating whether these properties could lead to improved dosing regimens or reduced adverse effects, addressing a common concern among healthcare providers and patients alike.

In the realm of drug development, 11-Deoxy Prednisolone serves as a key intermediate for synthesizing more complex steroid derivatives. Its versatility in chemical reactions makes it a preferred starting material for creating analogs with enhanced therapeutic profiles. This is particularly relevant given the increasing demand for steroid-based therapies that balance efficacy and safety.

Beyond its clinical applications, 11-Deoxy Prednisolone is also utilized in research laboratories worldwide. It is frequently employed in studies exploring glucocorticoid receptor dynamics, cellular signaling pathways, and gene regulation. Such research contributes to a deeper understanding of how corticosteroids exert their effects at the molecular level, paving the way for innovations in treating chronic inflammatory and autoimmune disorders.

The market for 11-Deoxy Prednisolone continues to evolve, driven by advancements in biotechnology and pharmaceutical manufacturing. As more studies validate its potential, the demand for high-purity 11-Deoxy Prednisolone is expected to rise. Suppliers and manufacturers are focusing on optimizing production processes to meet the needs of both academic and industrial sectors.

For those seeking reliable information on 11-Deoxy Prednisolone uses or 11-Deoxy Prednisolone suppliers, it is essential to consult reputable sources. The compound's unique properties and applications make it a subject of ongoing exploration, with new findings frequently emerging in scientific literature. Staying updated on the latest research can provide valuable insights for professionals in pharmacology, medicine, and biochemistry.

In summary, 11-Deoxy Prednisolone (CAS No. 1807-14-3) represents a fascinating intersection of chemistry, biology, and medicine. Its structural features, therapeutic potential, and role in drug development underscore its importance in modern science. As research progresses, this compound is likely to remain a focal point for innovations in steroid-based treatments and beyond.